Cas no 1856579-64-0 (5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide)

• Product name: 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide
• CAS No: 1856579-64-0
• MF: C₈H₁₅N₃O₃S
• MW: 233.28800034523
• CID: 6366250
• PubChem ID: 165504530

5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide
• EN300-1452611
• 1856579-64-0

• Inchi： 1S/C8H15N3O3S/c1-4-5-9-15(12,13)7-6-8(14-3)11(2)10-7/h6,9H,4-5H2,1-3H3
• InChI Key： LAPYPTFICXSCCU-UHFFFAOYSA-N
• SMILES： S(C1C=C(N(C)N=1)OC)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 233.08341252g/mol
• Monoisotopic Mass: 233.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6Ų
• XLogP3: 0.7

Additional information on 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide

Introduction to 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide (CAS No. 1856579-64-0)

5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide, with the CAS number 1856579-64-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide make it a promising candidate for further research and development in pharmaceuticals.

The chemical structure of 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide consists of a pyrazole ring substituted with a methoxy group at the 5-position, a methyl group at the 1-position, and an N-propyl sulfonamide group at the 3-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and reactivity. These properties are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have explored the biological activities of 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human macrophages. These findings suggest that 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide could be a valuable therapeutic option for treating inflammatory diseases.

In addition to its anti-inflammatory properties, 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide has also been investigated for its potential as an analgesic. Animal models have demonstrated that this compound exhibits significant analgesic effects, likely mediated through its interaction with central nervous system receptors. These results indicate that 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide may have applications in pain management.

The anti-cancer potential of 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide has also been a focus of recent research. In vitro studies using various cancer cell lines have shown that this compound can induce apoptosis and inhibit cell proliferation. Mechanistic investigations have revealed that these effects may be attributed to the compound's ability to modulate key signaling pathways involved in cell survival and death. These findings suggest that 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide have been studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug.

Toxicity studies on 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide have also been conducted to assess its safety profile. These studies have indicated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 5-methoxy-1-methyl-N-propyl-1H-pyrazole-3-sulfonamide (CAS No. 1856579-64-0) is a promising compound with diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. Its favorable pharmacokinetic and safety profiles make it a strong candidate for further development in pharmaceutical research. Ongoing studies aim to elucidate its mechanisms of action and optimize its therapeutic potential for various medical applications.